Cas no 2228392-83-2 (3-bromo-5-(but-3-yn-1-yl)-2-methoxythiophene)

• Product Name: 3-bromo-5-(but-3-yn-1-yl)-2-methoxythiophene
• CAS No: 2228392-83-2
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 6292661
• PubChem ID: 165677883
• Update Time: 2025-05-26

3-bromo-5-(but-3-yn-1-yl)-2-methoxythiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(but-3-yn-1-yl)-2-methoxythiophene
• EN300-1917179
• 2228392-83-2

• Inchi： 1S/C9H9BrOS/c1-3-4-5-7-6-8(10)9(11-2)12-7/h1,6H,4-5H2,2H3
• InChI Key： IFXRASQKRCNYOV-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CCC#C

Computed Properties

• Exact Mass: 243.95575g/mol
• Monoisotopic Mass: 243.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.5Ų

Additional information on 3-bromo-5-(but-3-yn-1-yl)-2-methoxythiophene

3-Bromo-5-(But-3-Yn-1-Yl)-2-Methoxythiophene: A Comprehensive Overview

3-Bromo-5-(but-3-yn-1-yl)-2-methoxythiophene is a versatile organic compound with the CAS number 2228392-83-2. This compound belongs to the class of heterocyclic aromatic compounds, specifically thiophenes, which are widely studied for their unique electronic properties and potential applications in various fields. The structure of this compound consists of a thiophene ring substituted with a bromine atom at position 3, a methoxy group at position 2, and a but-3-yne substituent at position 5. These substituents significantly influence the compound's reactivity, stability, and electronic characteristics.

The thiophene ring in 3-bromo-5-(but-3-yn-1-yl)-2-methoxythiophene is a five-membered aromatic heterocycle containing one sulfur atom. The presence of electron-withdrawing groups like bromine and methoxy groups alters the electron density of the ring, making it more susceptible to various chemical reactions. The but-3-yne substituent introduces an alkyne functionality, which is known for its ability to participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This makes 3-bromo-5-(but-3-yne)-2-methoxythiophene a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 3-bromo-5-(but-3-yne)-2-methoxythiophene in materials science, particularly in the development of advanced materials for optoelectronic devices. The compound's ability to form self-assembled monolayers (SAMs) has been explored for its application in organic field-effect transistors (OFETs) and light-emitting diodes (LEDs). Researchers have demonstrated that the alkyne functionality can be utilized to create cross-linked networks, enhancing the mechanical stability and electronic performance of these devices.

In the pharmaceutical industry, 3-bromo-5-(but-3-yne)-2-methoxythiophene has shown promise as a precursor for drug delivery systems. The bromine atom can be replaced with bioactive moieties through nucleophilic substitution reactions, enabling the creation of targeted drug carriers. Additionally, the methoxy group provides opportunities for further functionalization, such as esterification or etherification, to tailor the compound's pharmacokinetic properties.

The synthesis of 3-bromo-5-(but-3-yne)-2-methoxythiophene typically involves a multi-step process starting from 2-methoxythiophenol. The introduction of the bromine atom and the alkyne substituent requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, 3-bromo-5-(but-3-yne)-2-methoxythiophene has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that the compound is not inherently hazardous under normal handling conditions. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 3-bromo-5-(but-3-yne)-2-methoxythiophene is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new applications and properties of this compound, its role in advancing modern technology and medicine is expected to grow significantly.